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Compound of Interest

Compound Name: BMS-466442

Cat. No.: B15606448 Get Quote

Technical Support Center: BMS-466442
This technical support center provides guidance on the best practices for handling and disposal

of BMS-466442, a potent and selective asc-1 (alanine-serine-cysteine-1) transporter inhibitor.

[1][2] The information is intended for researchers, scientists, and drug development

professionals. As with any research chemical with limited safety data, caution should be

exercised, and all institutional safety protocols must be followed.

Frequently Asked Questions (FAQs)
Q1: What is BMS-466442 and what is its primary use?

A1: BMS-466442 is an experimental drug that functions as a selective inhibitor of the alanine

serine cysteine transporter-1 (ASC-1).[3] It is primarily used in laboratory research, particularly

in neuroscience, to study the role of the ASC-1 transporter.[4][5] It is for research purposes only

and not for human or veterinary use.[6]

Q2: What are the recommended storage conditions for BMS-466442?

A2: BMS-466442 should be stored at -20°C for short-term storage and -80°C for long-term

storage to ensure its stability.[4]

Q3: What personal protective equipment (PPE) should be worn when handling BMS-466442?
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A3: As a standard practice for handling a compound with an incomplete toxicological profile, it

is recommended to wear standard laboratory PPE, including a lab coat, safety glasses with

side shields, and chemical-resistant gloves. All handling of the solid compound and its solutions

should be performed in a well-ventilated area or a chemical fume hood.

Q4: How should I prepare a stock solution of BMS-466442?

A4: BMS-466442 is soluble in DMSO and slightly soluble in acetonitrile.[6] For detailed

instructions on preparing a stock solution, please refer to the Experimental Protocols section

below.

Q5: How should I dispose of BMS-466442 and its waste?

A5: BMS-466442 and any materials contaminated with it should be treated as chemical waste.

Disposal must be in accordance with local, state, and federal regulations for chemical waste.[7]

[8] Do not dispose of it down the drain. Collect all waste in a designated, properly labeled, and

sealed container for chemical waste pickup.
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Issue Possible Cause Recommended Solution

Compound will not dissolve Incorrect solvent used.

BMS-466442 has limited

solubility in aqueous solutions.

Use DMSO for initial stock

solution preparation.[6]

Concentration is too high for

the chosen solvent.

Refer to the solubility data. You

may need to prepare a more

dilute solution or use a

different solvent system if

appropriate for your

experiment.

The compound may have

precipitated out of solution.

Gentle warming or sonication

may help to redissolve the

compound.

Inconsistent experimental

results

Improper storage of the

compound or stock solution.

Ensure the solid compound

and any prepared stock

solutions are stored at the

recommended temperatures

(-20°C or -80°C) to prevent

degradation.[4]

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

smaller, single-use volumes to

avoid repeated freeze-thaw

cycles.

Inaccurate weighing or dilution.

Use a calibrated analytical

balance for weighing the solid

compound and calibrated

micropipettes for dilutions.

Quantitative Data
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Property Value Source

Molecular Weight 538.6 g/mol [6]

Formula C₃₁H₃₀N₄O₅ [6]

CAS Number 1598424-76-0 [6]

Appearance Solid [6]

Storage Temperature -20°C to -80°C [4]

Solubility

Soluble to 100 mM in DMSO.

Sparingly soluble in DMSO (1-

10 mg/ml). Slightly soluble in

Acetonitrile (0.1-1 mg/ml).

[6]

Purity ≥98%

IC₅₀

20 nM in rat primary cortical

cultures and 37 nM in HEK

cells expressing asc-1.

[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing Preparation: Before opening, allow the vial of BMS-466442 to equilibrate to

room temperature to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of the solid

compound using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.386 mg of BMS-466442.

Dissolution: Add the appropriate volume of high-purity DMSO to the solid compound. In this

example, add 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.
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Storage: Store the stock solution in tightly sealed vials at -20°C or -80°C. It is recommended

to aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Visualizations
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Handling BMS-466442

Disposal of BMS-466442 Waste

Start: Receive BMS-466442

Store at -20°C to -80°C

Wear Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Work in a Fume Hood

Weigh Solid Compound

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform Experiment

Collect All Waste
(Unused solution, contaminated labware)

After Experiment

Use Designated, Labeled, Sealed
Chemical Waste Container

Arrange for Professional
Chemical Waste Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of BMS-466442.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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